3-[(4-oxooctahydroquinolin-1(2H)-yl)sulfonyl]-N-phenylbenzamide

• Molecular Formula: C22H24N2O4S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 3-[(4-oxo-2,3,4a,5,6,7,8,8a-octahydroquinolin-1-yl)sulfonyl]-N-phenylbenzamide
• InChI: InChI=1S/C22H24N2O4S/c25-21-13-14-24(20-12-5-4-11-19(20)21)29(27,28)18-10-6-7-16(15-18)22(26)23-17-8-2-1-3-9-17/h1-3,6-10,15,19-20H,4-5,11-14H2,(H,23,26)
• InChI Key: YSOVLEWWDMPKDH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)C(=O)CCN2S(=O)(=O)C3=CC=CC(=C3)C(=O)NC4=CC=CC=C4

Description

3-[(4-OXO-DECAHYDROQUINOLIN-1-YL)SULFONYL]-N-PHENYLBENZAMIDE is a complex organic compound with significant potential in various scientific fields. This compound features a decahydroquinoline core, which is a bicyclic structure, and is functionalized with a sulfonyl group and a phenylbenzamide moiety. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it a subject of interest in medicinal chemistry and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-OXO-DECAHYDROQUINOLIN-1-YL)SULFONYL]-N-PHENYLBENZAMIDE typically involves multiple steps, starting with the preparation of the decahydroquinoline core This can be achieved through a series of cyclization reactions, often using starting materials such as cyclohexanone and aniline derivativesThe final step involves the coupling of the sulfonylated decahydroquinoline with a phenylbenzamide derivative, typically using coupling agents like EDC·HCl in the presence of a solvent such as DMF .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for the cyclization and sulfonylation steps, as well as the development of more efficient purification methods to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

3-[(4-OXO-DECAHYDROQUINOLIN-1-YL)SULFONYL]-N-PHENYLBENZAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like halogens (e.g., Cl2, Br2) and bases (e.g., NaOH, KOH) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce amines or alcohols. Substitution reactions could introduce various functional groups, such as halides or alkyl groups .

Scientific Research Applications

3-[(4-OXO-DECAHYDROQUINOLIN-1-YL)SULFONYL]-N-PHENYLBENZAMIDE has several scientific research applications:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: Its unique structure allows it to interact with biological molecules, making it a potential candidate for drug development and biochemical studies.

Medicine: The compound’s biological activity can be harnessed for therapeutic purposes, such as the development of new pharmaceuticals for treating various diseases.

Industry: It can be used in the production of specialty chemicals and materials with specific properties, such as high thermal stability or unique electronic characteristics

Mechanism of Action

The mechanism of action of 3-[(4-OXO-DECAHYDROQUINOLIN-1-YL)SULFONYL]-N-PHENYLBENZAMIDE involves its interaction with specific molecular targets within biological systems. The compound can bind to enzymes or receptors, modulating their activity and thereby exerting its effects. The sulfonyl group is particularly important for its binding affinity, as it can form strong interactions with amino acid residues in proteins. The decahydroquinoline core provides structural rigidity, ensuring that the compound maintains its conformation when interacting with its targets .

Comparison with Similar Compounds

Similar Compounds

4-Hydroxy-2-quinolones: These compounds share a similar quinoline core and exhibit comparable biological activities, such as antimicrobial and anticancer properties.

1,3-Disubstituted 4-oxo-1,4-dihydroquinolines: These compounds also feature a quinoline core and are known for their antibacterial activity.

Tetrahydroisoquinolines: These compounds have a similar bicyclic structure and are used in the development of pharmaceuticals for various therapeutic applications.

Uniqueness

What sets 3-[(4-OXO-DECAHYDROQUINOLIN-1-YL)SULFONYL]-N-PHENYLBENZAMIDE apart is the combination of the sulfonyl group and the phenylbenzamide moiety, which imparts unique chemical and biological properties. This combination allows for specific interactions with molecular targets, enhancing its potential as a therapeutic agent and a versatile building block in synthetic chemistry.